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Compound of Interest

Compound Name: Barium oxalate

Cat. No.: B1583759 Get Quote

Chemical Formula and Structure
Barium oxalate is an inorganic compound and the barium salt of oxalic acid.[1] It consists of a

barium cation (Ba²⁺) and an oxalate anion (C₂O₄²⁻).[1] The chemical formula for the anhydrous

form is BaC₂O₄.[1][2][3] Barium oxalate also exists in several hydrated forms, including

BaC₂O₄·0.5H₂O and BaC₂O₄·3.5H₂O.[4][5]

The oxalate ion acts as a bidentate ligand, bonding to the barium ion through two oxygen

atoms. In the solid state, these ions arrange into a crystalline lattice. The crystal structure of

barium oxalate hydrates has been a subject of detailed study. For instance, BaC₂O₄·3.5H₂O

has a monoclinic crystal system with the space group C2/c.[5] The hemihydrate,

BaC₂O₄·0.5H₂O, exhibits a triclinic crystal structure with the space group P1.[4][6] In these

structures, the barium atoms are coordinated to oxygen atoms from both the oxalate anions

and the water molecules.[5][6]
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Reaction Product Isolation0.2 M BaCl₂ Solution

Dropwise addition
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FiltrationPrecipitate Forms Wash with H₂O Drying BaC₂O₄·0.5H₂O
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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